Cas no 2228351-20-8 (1-5-(trifluoromethyl)furan-2-ylprop-2-en-1-one)

• Product Name: 1-5-(trifluoromethyl)furan-2-ylprop-2-en-1-one
• CAS No: 2228351-20-8
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• CID: 6330469
• PubChem ID: 141111134
• Update Time: 2025-09-27

1-5-(trifluoromethyl)furan-2-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(trifluoromethyl)furan-2-ylprop-2-en-1-one
• EN300-1976373
• 1-[5-(trifluoromethyl)furan-2-yl]prop-2-en-1-one
• 2228351-20-8

• Inchi： 1S/C8H5F3O2/c1-2-5(12)6-3-4-7(13-6)8(9,10)11/h2-4H,1H2
• InChI Key： JVXLVGPPRSQGNR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C=C)=O)O1)(F)F

Computed Properties

• Exact Mass: 190.02416388g/mol
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-5-(trifluoromethyl)furan-2-ylprop-2-en-1-one

Chemical Profile of 1-5-(trifluoromethyl)furan-2-ylprop-2-en-1-one (CAS No: 2228351-20-8)

1-5-(trifluoromethyl)furan-2-ylprop-2-en-1-one, identified by its Chemical Abstracts Service (CAS) number 2228351-20-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and structural versatility. The presence of a trifluoromethyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel chemical entities.

The structural framework of 1-5-(trifluoromethyl)furan-2-ylprop-2-en-1-one consists of a furan ring substituted at the 5-position with a trifluoromethyl group, connected to a propenone moiety at the 2-position. This configuration creates a balance between lipophilicity and metabolic stability, which are critical factors in drug design. The compound’s molecular formula is C₉H₅F₃O₂, reflecting its fluorinated nature and oxygen-containing functional groups.

In recent years, fluorinated compounds have been extensively studied due to their enhanced binding affinity, metabolic stability, and resistance to enzymatic degradation. The trifluoromethyl group, in particular, is renowned for its ability to modulate pharmacokinetic properties, including bioavailability and half-life. This feature has made furan derivatives with trifluoromethyl substitutions attractive candidates for drug discovery programs targeting various therapeutic areas.

The synthesis of 1-5-(trifluoromethyl)furan-2-ylprop-2-en-1-one involves multi-step organic reactions that typically include functional group transformations such as halogenation, alkylation, and condensation. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches are essential for producing the compound in sufficient quantities for both laboratory research and potential industrial applications.

Recent studies have highlighted the pharmacological potential of 1-5-(trifluoromethyl)furan-2-ylpropenone as a lead compound for developing novel therapeutic agents. Its structural features suggest possible applications in the treatment of inflammatory diseases, cancer, and infectious disorders. For instance, the electron-withdrawing nature of the trifluoromethyl group can enhance interactions with biological targets such as enzymes and receptors. Additionally, the furan ring’s ability to engage in hydrogen bonding and π-stacking interactions further contributes to its binding affinity.

The compound’s chemical properties also make it a useful intermediate in the synthesis of more complex molecules. Researchers have explored its reactivity in various transformations, including Michael additions, aldol condensations, and nucleophilic substitutions. These reactions have enabled the creation of libraries of derivatives with tailored biological activities, providing insights into structure-activity relationships (SAR) within this chemical class.

In the realm of materials science, 1-5-(trifluoromethyl)furan-2-ypropenone has been investigated for its potential applications in organic electronics. Fluorinated heterocycles are known to exhibit favorable optoelectronic properties due to their electron-deficient nature and high charge carrier mobility. The compound’s ability to form stable radicals and participate in energy transfer processes makes it a candidate for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced materials.

The spectroscopic characterization of 1-trifluoromethylfuran-propenone has been extensively documented through nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These analytical techniques provide detailed information about its molecular structure and purity. Additionally, computational studies using density functional theory (DFT) have been employed to predict its electronic properties and reactivity profiles.

The biological evaluation of CAS No: 2228351 20 8 has revealed promising results in preclinical models. In vitro assays have demonstrated its inhibitory activity against various enzymes implicated in disease pathways. For example, studies suggest that it may interfere with key metabolic enzymes involved in cancer cell proliferation. Furthermore, its interaction with biological membranes has been explored due to its potential as an antimicrobial agent.

The development of novel synthetic routes for trifluoromethylfuran-propenone continues to be an area of active research. Innovations in catalytic systems and green chemistry principles aim to improve efficiency while minimizing environmental impact. Such advancements are crucial for sustainable drug manufacturing processes that align with regulatory requirements and global sustainability goals.

The future prospects for CAS No: 2228351208 are promising as it represents a versatile building block with broad applicability across multiple scientific disciplines. Ongoing research efforts focus on optimizing its synthesis, exploring new derivatives, and expanding its utility in drug discovery programs. Collaborative initiatives between academia and industry are expected to accelerate these developments by leveraging complementary expertise and resources.